Cas no 2743438-38-0 (7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride)

• Product name: 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride
• CAS No: 2743438-38-0
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 5920267
• PubChem ID: 165738687

7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2743438-38-0
• EN300-37313454
• 7-chlorothieno[3,2-b]pyridine-6-sulfonyl chloride
• 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-6-5(14(9,11)12)3-10-4-1-2-13-7(4)6/h1-3H
• InChI Key： XFZBCTNQACQGDH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=CC=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 266.8982261g/mol
• Monoisotopic Mass: 266.8982261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride

7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride (CAS No: 2743438-38-0)

7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride, also known by its CAS registry number CAS No: 2743438-38-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of thienopyridine derivatives, which have been extensively studied for their unique electronic properties and reactivity. The molecule features a thieno[3,2-b]pyridine ring system substituted with a chlorine atom at position 7 and a sulfonyl chloride group at position 6, making it a versatile building block for various chemical transformations.

The synthesis of 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride typically involves multi-step reactions starting from readily available starting materials. The key steps often include the formation of the thienopyridine ring system followed by functionalization at specific positions to introduce the sulfonyl chloride group. The sulfonyl chloride functionality is particularly valuable due to its ability to act as an electrophilic reagent in nucleophilic substitution reactions, enabling the construction of diverse sulfur-containing compounds.

Recent studies have highlighted the potential of thienopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the sulfonyl chloride group in CAS No: 2743438-38-0 allows for easy modification of the molecule to incorporate bioactive moieties, making it an attractive candidate for medicinal chemists. For instance, researchers have explored its use as a precursor for sulfonamide-based drugs, which are known for their high potency and selectivity in biological systems.

In addition to its role in pharmaceuticals, 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride has found applications in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. The thienopyridine ring system contributes to the compound's aromaticity and planarity, which are desirable properties for applications in organic electronics. Recent advancements in this area have demonstrated the potential of this compound as a building block for high-performance organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The chemical stability and reactivity of CAS No: 2743438-38-0 make it an ideal candidate for various industrial processes. Its ability to undergo nucleophilic substitution reactions under mild conditions has facilitated its use in large-scale manufacturing of specialty chemicals. Furthermore, the compound's compatibility with modern synthetic methodologies ensures that it can be easily integrated into existing production pipelines.

From an environmental perspective, the development of efficient synthesis routes for 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride has been a focus of recent research efforts. Scientists have explored green chemistry approaches to minimize waste generation and reduce energy consumption during its production. These advancements not only enhance the sustainability of the manufacturing process but also align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, CAS No: 2743438-38-0, or 7-Chlorothieno[3,2-b]pyridine-6-sulfonyl chloride, stands out as a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with ongoing research into its synthesis and applications, ensure that it will continue to play a pivotal role in advancing modern chemistry and materials science.